Cas no 790667-66-2 (Benzenamine,3-[(1-methyl-4-piperidinyl)oxy]-)

• Product Name: Benzenamine,3-[(1-methyl-4-piperidinyl)oxy]-
• CAS No: 790667-66-2
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 555294
• PubChem ID: 39202654
• Update Time: 2025-09-27

Benzenamine,3-[(1-methyl-4-piperidinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-[(1-methyl-4-piperidinyl)oxy]-
• [3-[(1-Methylpiperidin-4-yl)oxy]phenyl]amine
• 3-(1-methylpiperidin-4-yl)oxyaniline
• 3-[(1-methylpiperidin-4-yl)oxy]aniline
• Benzenamine, 3-[(1-methyl-4-piperidinyl)oxy]- (9CI)
• 3-((1-Methylpiperidin-4-yl)oxy)aniline
• DTXSID20653476
• SCHEMBL374287
• 790667-66-2
• AKOS017561609
• KEMAETWBRDLVRA-UHFFFAOYSA-N
• 3-(1-methyl-piperidin-4-yloxy)-phenylamine
• 3-[(1-Methyl-4-piperidinyl)oxy]aniline

• Inchi： 1S/C12H18N2O/c1-14-7-5-11(6-8-14)15-12-4-2-3-10(13)9-12/h2-4,9,11H,5-8,13H2,1H3
• InChI Key： KEMAETWBRDLVRA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)C1CCN(C)CC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.5Ų